Cas no 1005293-30-0 (ethyl 3-[({[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)amino]propanoate)

• Product Name: ethyl 3-[({[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)amino]propanoate
• CAS No: 1005293-30-0
• MF: C₁₆H₂₂N₆O₄
• MW: 362.383682727814
• CID: 6239250
• PubChem ID: 18565959
• Update Time: 2025-05-24

ethyl 3-[({[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[({[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)amino]propanoate
• F2072-0091
• AKOS002058676
• ethyl 3-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methylcarbamoylamino]propanoate
• ethyl 3-(3-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)ureido)propanoate
• 1005293-30-0

• Inchi： 1S/C16H22N6O4/c1-3-25-13-7-5-12(6-8-13)22-14(19-20-21-22)11-18-16(24)17-10-9-15(23)26-4-2/h5-8H,3-4,9-11H2,1-2H3,(H2,17,18,24)
• InChI Key： CXEZLFOSLDPZHY-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C(CNC(NCCC(=O)OCC)=O)=NN=N1

Computed Properties

• Exact Mass: 362.17025320g/mol
• Monoisotopic Mass: 362.17025320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Additional information on ethyl 3-[({[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)amino]propanoate

Comprehensive Analysis of Ethyl 3-[({[1-(4-Ethoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Yl]Methyl}Carbamoyl)Amino]Propanoate (CAS 1005293-30-0)

Ethyl 3-[({[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)amino]propanoate (CAS 1005293-30-0) is a specialized organic compound with a unique molecular structure that combines a tetrazole ring, an ethoxy group, and a propanoate ester. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the tetrazole moiety, known for its bioisosteric properties, makes it particularly valuable in drug discovery, especially in the development of bioactive molecules targeting metabolic pathways.

In recent years, the demand for tetrazole derivatives like ethyl 3-[({[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)amino]propanoate has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its role as a scaffold for designing enzyme inhibitors and receptor modulators. The compound’s CAS 1005293-30-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its synthesis often involves multi-step reactions, including Ugi-type transformations, which are a hot topic in green chemistry discussions.

One of the most intriguing aspects of CAS 1005293-30-0 is its potential in sustainable chemistry. With growing emphasis on eco-friendly synthesis, this compound’s derivatives are being explored for their low environmental impact. The ethoxy and ester functionalities contribute to its solubility and reactivity, making it a candidate for water-based formulations. This aligns with the broader industry shift toward green solvents and reduced carbon footprint processes, a trend highly visible in 2024 chemical research.

From a commercial perspective, ethyl 3-[({[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamoyl)amino]propanoate is often listed under long-tail keywords such as "high-purity tetrazole esters for research" or "custom synthesis of CAS 1005293-30-0." These terms reflect niche market needs, particularly from pharmaceutical startups and contract research organizations (CROs). Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with GMP standards—a recurring concern among buyers.

In conclusion, CAS 1005293-30-0 represents a fascinating intersection of organic synthesis, drug development, and sustainability. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in addressing challenges like selective binding and metabolic stability. As the scientific community continues to explore its applications, this compound is poised to remain a high-value intermediate in the evolving landscape of specialty chemicals.